Cas no 175135-51-0 (2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine)

• Product Name: 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine
• CAS No: 175135-51-0
• MF: C₁₀H₆ClN₃O₃
• MW: 251.625940799713
• MDL: MFCD00067786
• CID: 134395
• PubChem ID: 2774716
• Update Time: 2025-07-21

2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Chloropyridin-3-yl)oxy)-3-nitropyridine
• 2-(5-chloropyridin-3-yl)oxy-3-nitropyridine
• 2-[(5-chloro-3-pyridyl)oxy]-3-nitropyridine
• HMS546G04
• BUTTPARK 97\12-44
• 3-CHLORO-5-(3-NITROPYRIDIN-2-YLOXY)PYRIDINE
• 2-(5-chloropyridin-3-yloxy)-3-nitropyridine
• AS-9112
• Maybridge1_001720
• AKOS015912190
• 175135-51-0
• CS-0448645
• FT-0610827
• 2-[(5-chloropyridin-3-yl)oxy]-3-nitropyridine
• DTXSID60379183
• MFCD00067786
• 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine

• MDL： MFCD00067786
• Inchi： 1S/C10H6ClN3O3/c11-7-4-8(6-12-5-7)17-10-9(14(15)16)2-1-3-13-10/h1-6H
• InChI Key： LXOSOXNFZKOICS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.01000
• Monoisotopic Mass: 251.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.477
• Melting Point: 104℃
• Boiling Point: 374.2°Cat760mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.626
• PSA: 80.83000
• LogP: 3.35370

2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine

Introduction to 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine (CAS No. 175135-51-0) and Its Applications in Modern Chemical Biology

2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine, identified by its Chemical Abstracts Service Number (CAS No.) 175135-51-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework with both chloro and nitro substituents on a pyridine backbone, exhibits intriguing chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine consists of a pyridine ring substituted at the 5-position with a chlorine atom and at the 3-position with a nitro group, which is further connected to an oxygen atom. This arrangement imparts distinct electronic and steric characteristics, enabling diverse interactions with biological targets. The presence of both chloro and nitro functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry and drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various disease pathways. 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine has emerged as a promising candidate due to its ability to modulate enzyme activity and receptor binding. Specifically, studies have highlighted its potential in inhibiting kinases and other protein targets involved in cancer progression. The nitro group, in particular, serves as a key pharmacophore, facilitating hydrogen bonding interactions with polar residues in biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for compounds like 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine with high accuracy. Molecular docking simulations have revealed that this compound can effectively bind to the active sites of target enzymes, thereby blocking their function. Such insights have guided the optimization of its structure to enhance potency and selectivity.

The synthesis of 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine involves multi-step organic reactions, including nucleophilic substitution, nitration, and etherification. The chloro-substituted pyridine derivative serves as an excellent starting material, allowing for regioselective functionalization at the 3-position. The introduction of the nitro group is typically achieved through electrophilic aromatic substitution, followed by reduction to afford the corresponding amino derivative if needed.

One of the most compelling aspects of 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine is its potential in medicinal chemistry. Researchers have leveraged its scaffold to design analogs with improved pharmacokinetic properties. For instance, modifications at the 5-position chloro group have led to compounds with enhanced solubility and reduced toxicity. These findings underscore the importance of structural diversity in drug discovery.

The role of computational tools in analyzing 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine cannot be overstated. High-throughput virtual screening (HTVS) has been employed to rapidly identify derivatives with promising biological activity. By integrating experimental data with computational models, scientists can accelerate the drug discovery process significantly.

Moreover, the environmental impact of synthesizing 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The biological activity of 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine has been explored across multiple therapeutic areas. In oncology, for example, it has shown promise as an inhibitor of tyrosine kinases implicated in cancer cell proliferation. Preclinical studies have demonstrated its ability to disrupt signaling pathways critical for tumor growth without significant off-target effects.

In conclusion, 2-(5-Chloro-3-pyridyl)oxy-3-nitropyridine (CAS No. 175135-51-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.